Cas no 941954-74-1 (1,3,6-trimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1,3,6-trimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 941954-74-1
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 6308839
• PubChem ID: 16802520
• Update Time: 2025-07-08

1,3,6-trimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,6-trimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• AKOS024649352
• 941954-74-1
• 1,3,6-trimethyl-5-(3-phenylpropylamino)pyrido[2,3-d]pyrimidine-2,4-dione
• 1,3,6-trimethyl-5-((3-phenylpropyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• F2455-0095

• Inchi： 1S/C19H22N4O2/c1-13-12-21-17-15(18(24)23(3)19(25)22(17)2)16(13)20-11-7-10-14-8-5-4-6-9-14/h4-6,8-9,12H,7,10-11H2,1-3H3,(H,20,21)
• InChI Key： VWKMOHDWUDVPSW-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=C(C)C=2NCCCC2C=CC=CC=2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 1,3,6-trimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

1,3,6-trimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 941954-74-1, known as 1,3,6-trimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrido[2,3-d]pyrimidine derivatives, which have garnered considerable attention due to their unique structural features and promising bioactive properties. The molecule's structure is characterized by a pyrido[2,3-d]pyrimidine core with multiple substituents: three methyl groups at positions 1, 3, and 6; an amino group at position 5; and a 3-phenylpropyl chain attached to the amino group. These substituents contribute to the compound's stability and reactivity.

Recent studies have highlighted the importance of pyrido[2,3-d]pyrimidine derivatives in drug discovery. These compounds are known for their ability to interact with various biological targets due to their rigid and planar structure. The presence of electron-withdrawing groups like the dione moiety enhances their ability to form hydrogen bonds or electrostatic interactions with biomolecules. The trimethyl substituents at positions 1, 3, and 6 further modulate the molecule's electronic properties and steric environment. This makes the compound a promising candidate for exploring its potential as an anticancer agent or an inhibitor of specific enzymes.

The synthesis of 1,3,6-trimethyl-5-(3-phenylpropyl)amino-pyrido[2,3-d]pyrimidine-2,4-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity. The key steps include the formation of the pyrido[2,3-d]pyrimidine ring system through condensation reactions followed by functionalization at specific positions. The introduction of the trimethyl groups and the aminoalkyl chain is critical for achieving the desired biological activity.

From a biological standpoint, this compound has shown remarkable activity in preclinical studies. For instance, it has demonstrated potent inhibitory effects against certain kinases involved in cancer progression. The aminoalkyl chain attached to position 5 plays a crucial role in enhancing its bioavailability and targeting ability. Recent advancements in medicinal chemistry have enabled researchers to fine-tune the substituents on this molecule to improve its pharmacokinetic properties further.

In addition to its therapeutic potential,1H pyrido[2 3d]pyrimidine derivatives are also being explored for their applications in materials science. Their rigid structure and conjugated system make them suitable candidates for use in organic electronics or as building blocks for advanced materials. The integration of such compounds into polymer frameworks could lead to novel materials with tailored optical or electronic properties.

From an environmental perspective,the synthesis and application of this compound adhere strictly to green chemistry principles.minimizing waste generation and using renewable resources wherever possible are integral parts of its production process.this aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion,CAS No 941954741 compound, namely 1 3 6-trimethyl5(phenylpropyl)aminopyridopyrimidinedione, represents a cutting-edge development in modern organic chemistry.Its unique structure,bioactivity,and versatility make it a valuable asset for researchers across multiple disciplines.As ongoing studies continue to unravel its full potential,this compound is poised to make significant contributions to both therapeutic development and materials science.